Cas no 108129-27-7 (1H-Pyrrole-3-carbonitrile,4-formyl-2,5-dimethyl-)
108129-27-7 structure
Product Name:1H-Pyrrole-3-carbonitrile,4-formyl-2,5-dimethyl-
CAS No:108129-27-7
MF:C8H8N2O
MW:148.16192150116
CID:127817
PubChem ID:121226566
Update Time:2025-04-18
1H-Pyrrole-3-carbonitrile,4-formyl-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carbonitrile,4-formyl-2,5-dimethyl-
- Pyrrole-3-carboxaldehyde, 4-cyano-2,5-dimethyl- (6CI)
- 108129-27-7
- 4-Formyl-2,5-dimethyl-1H-pyrrole-3-carbonitrile
-
- Inchi: 1S/C8H8N2O/c1-5-7(3-9)8(4-11)6(2)10-5/h4,10H,1-2H3
- InChI Key: HVABUTHKMKBCGS-UHFFFAOYSA-N
- SMILES: O=CC1C(C#N)=C(C)NC=1C
Computed Properties
- Exact Mass: 148.064
- Monoisotopic Mass: 148.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.6A^2
- XLogP3: 0.7
1H-Pyrrole-3-carbonitrile,4-formyl-2,5-dimethyl- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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